5-chloro-2-methoxy-N-(2-methoxydibenzofuran-3-yl)benzenesulfonamide

• IUPAC Name: 5-chloro-2-methoxy-N-(2-methoxydibenzofuran-3-yl)benzenesulfonamide
• InChI: InChI=1S/C20H16ClNO5S/c1-25-17-8-7-12(21)9-20(17)28(23,24)22-15-11-18-14(10-19(15)26-2)13-5-3-4-6-16(13)27-18/h3-11,22H,1-2H3
• InChI Key: XAQGWWVWNVSMKL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2=C(C=C3C4=CC=CC=C4OC3=C2)OC
• Molecular Formula: C20H16ClNO5S
• Molecular Weight: 417.9 g/mol

Description

5-Chloro-2-methoxy-N-(2-methoxydibenzofuran-3-yl)benzenesulfonamide (5-Cl-2M-N-2MDBFBS) is a novel sulfonamide derivative that has recently been developed and synthesized. This compound is of particular interest due to its potential applications in scientific research, as well as its biochemical and physiological effects.

Scientific Research Applications

5-Cl-2M-N-2MDBFBS has been studied for its potential applications in scientific research. It has been used as a model compound to study the effects of sulfonamide derivatives on the activity of enzymes. It has also been studied as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation and pain. Additionally, 5-Cl-2M-N-2MDBFBS has been studied for its potential applications in the field of drug delivery, as it has been shown to enhance the solubility of certain drugs.

Mechanism of Action

Target of Action

Benzenesulfonamide derivatives, a class of compounds to which this molecule belongs, are known to inhibit human carbonic anhydrase b .

Mode of Action

Benzenesulfonamide derivatives are known to bind to the active site of carbonic anhydrase enzymes, inhibiting their activity .

Biochemical Pathways

Inhibition of carbonic anhydrase enzymes can disrupt several physiological processes, including fluid balance, respiration, and ph regulation .

Result of Action

The inhibition of carbonic anhydrase enzymes can lead to a decrease in the production of bicarbonate ions, which can affect multiple physiological processes .

Advantages and Limitations for Lab Experiments

5-Cl-2M-N-2MDBFBS has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. Additionally, it is stable under a variety of conditions, which makes it suitable for use in a wide range of experiments. The main limitation of 5-Cl-2M-N-2MDBFBS is that its mechanism of action is not yet fully understood, which makes it difficult to assess its potential therapeutic effects.

Future Directions

The potential future directions for research on 5-Cl-2M-N-2MDBFBS include further investigation of its mechanism of action, its effects on other enzymes, its potential therapeutic applications, and its potential use in drug delivery systems. Additionally, further research could be conducted on the synthesis of 5-Cl-2M-N-2MDBFBS and its stability under different conditions.

Synthesis Methods

5-Cl-2M-N-2MDBFBS has been synthesized by a two-step procedure. The first step involves the reaction of 2-methoxydibenzofuran-3-yl sulfonyl chloride with 5-chloro-2-methoxybenzene in the presence of a base, such as triethylamine. The second step involves the reaction of the product of the first step with an amine, such as N-(2-methoxydibenzofuran-3-yl)benzenesulfonamide, in the presence of a base, such as triethylamine. The product of this reaction is 5-Cl-2M-N-2MDBFBS.